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An In-depth Technical Guide on the Solubility and Stability of Cobalt Ammonium Phosphate

Introduction
Cobalt ammonium phosphate (CoNH₄PO₄) is an inorganic compound that exists in both

anhydrous and hydrated forms, most commonly as the monohydrate (CoNH₄PO₄·H₂O). It

typically appears as a violet to dark-red crystalline powder.[1][2] Due to its low solubility in

water and specific thermal characteristics, it has found applications as a ceramic pigment, in

fertilizers, and as an intermediate in the gravimetric analysis of cobalt.[1][3] This technical guide

provides a comprehensive overview of the solubility and stability of cobalt ammonium

phosphate, presenting quantitative data, detailed experimental protocols, and visual workflows

to support researchers, scientists, and professionals in drug development and materials

science.

Physical and Chemical Properties
A summary of the key physical and chemical properties of cobalt ammonium phosphate is

provided in Table 1.
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Property Value Reference(s)

Chemical Formula CoNH₄PO₄ (anhydrous) [1]

Molar Mass 171.94 g/mol (anhydrous) [1][4]

CAS Number 14590-13-7 [1]

Appearance
Red-violet or violet to dark-red

powder/crystals
[1][2]

Common Hydrates

Monohydrate

(CoNH₄PO₄·H₂O),

Hexahydrate

[5]

Solubility
Cobalt ammonium phosphate is characterized by its poor solubility in neutral aqueous solutions

but exhibits enhanced solubility in acidic media.[1][4][6] This property is fundamental to its

precipitation from solutions containing cobalt(II), ammonium, and phosphate ions.

Qualitative and Quantitative Solubility Data
While a precise solubility product constant (Ksp) for CoNH₄PO₄ is not widely reported in the

literature, its behavior is well-documented qualitatively. The slight solubility of its hydrated form,

CoNH₄PO₄·H₂O, has been noted as a potential source of error in gravimetric analyses,

necessitating procedural modifications to ensure accuracy.[3] For context, the related

compound cobalt(II) phosphate, Co₃(PO₄)₂, has an extremely low Ksp of 2.05 × 10⁻³⁵,

indicating its high insolubility in water.[7]

The solubility characteristics are summarized in Table 2.
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Solvent/Condition Solubility Reference(s)

Water (H₂O)

Insoluble / Poorly soluble. Its

low solubility makes it a low-

toxicity compound.

[1][5][6]

Acidic Solutions

Soluble. The phosphate ion

(PO₄³⁻) is protonated in acid,

shifting the solubility

equilibrium and causing the

solid to dissolve.

[1][4][6]

Factors Affecting Solubility
pH: The most significant factor influencing the solubility of cobalt ammonium phosphate is pH.

In acidic conditions, the phosphate ion acts as a base and reacts with H⁺ ions to form HPO₄²⁻,

H₂PO₄⁻, and eventually H₃PO₄. This consumption of phosphate ions from the solution drives

the dissolution of the solid salt according to Le Châtelier's principle.

Temperature: The formation of different hydrates is temperature-dependent. At 20°C, the

hexahydrate is typically formed, while at temperatures between 40°C and 60°C, the

monohydrate precipitates.[5] This suggests that the solubility of the different hydrated forms

varies with temperature.
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Caption: Factors influencing the solubility of Cobalt Ammonium Phosphate.

Stability
The stability of cobalt ammonium phosphate is primarily discussed in the context of its thermal

decomposition and its reactivity under varying pH conditions.

Thermal Stability
Studies on the thermal behavior of precipitated cobalt ammonium phosphate have been

conducted using thermogravimetry (TG) and differential thermogravimetry (DTG) in a

temperature range of 25-800°C.[2] The process typically involves initial dehydration followed by

the loss of ammonia and subsequent decomposition of the remaining cobalt phosphate at

higher temperatures. The crystalline phases of the residues after thermal treatment can be

identified using X-ray diffractometry.[2] The compound is reported to have fairly high stability

when stored in air under ambient conditions.[5]
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Parameter Description Reference(s)

Decomposition Range

Decomposes upon heating

over a range of 25-800°C,

involving dehydration and loss

of ammonia. The final residue

consists of cobalt phosphate

oxides.

[2]

Stability in Air

Exhibits high stability when

stored in air at ambient

temperatures.

[5]

pH Stability
As established by its solubility characteristics, cobalt ammonium phosphate is not stable in

acidic solutions. The protonation of the phosphate anion leads to the decomposition of the salt

and dissolution. It is stable in neutral to alkaline solutions, which favor its precipitation.

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of cobalt

ammonium phosphate.

Protocol 1: Synthesis by Aqueous Precipitation
This protocol describes a common method for synthesizing cobalt ammonium phosphate by

reacting a soluble cobalt(II) salt with a phosphate source in the presence of ammonium ions.

Reagent Preparation:

Prepare a solution of a soluble cobalt(II) salt, such as cobalt(II) chloride (CoCl₂) or

cobalt(II) nitrate (Co(NO₃)₂).

Prepare a solution of diammonium hydrogen phosphate ((NH₄)₂HPO₄).

Precipitation:
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Slowly add the (NH₄)₂HPO₄ solution to the cobalt(II) salt solution with constant stirring. A

violet precipitate of cobalt ammonium phosphate will form.

The reaction is: Co²⁺(aq) + NH₄⁺(aq) + HPO₄²⁻(aq) ⇌ CoNH₄PO₄(s) + H⁺(aq)

pH and Temperature Control:

To drive the reaction to completion, add a dilute ammonia solution to neutralize the H⁺

produced, raising the pH.

Control the temperature of the reaction to isolate specific hydrates. Maintain at ~20°C for

the hexahydrate or 40-60°C for the monohydrate.[5]

Aging:

Age the precipitate by keeping it in the mother liquor at a controlled temperature (e.g., 60-

120°C) for a period to improve crystallinity and particle size.[2]

Isolation and Drying:

Separate the precipitate from the solution via vacuum filtration.

Wash the solid with deionized water to remove any soluble impurities, followed by a rinse

with ethanol to facilitate drying.

Dry the product in an oven at a low temperature (e.g., 60°C) to avoid decomposition.

Protocol 2: Thermal Stability Analysis by TGA
This protocol outlines the procedure for analyzing the thermal stability of cobalt ammonium

phosphate using thermogravimetric analysis (TGA).

Sample Preparation:

Place a small, accurately weighed amount (5-10 mg) of the dried cobalt ammonium

phosphate sample into a TGA crucible (typically alumina or platinum).

Instrument Setup:
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Place the crucible in the TGA instrument.

Set the desired atmosphere (e.g., nitrogen for inert decomposition, air for oxidative

decomposition) with a constant flow rate (e.g., 20-50 mL/min).

Thermal Program:

Heat the sample from ambient temperature (e.g., 25°C) to a final temperature (e.g., 800-

1000°C) at a constant heating rate (e.g., 10°C/min).[2]

Data Acquisition:

Record the sample mass as a function of temperature. The resulting TG curve will show

mass loss steps corresponding to dehydration, deammonation, and decomposition.

The derivative of the TG curve (DTG) can be used to identify the temperatures of

maximum decomposition rates.

Residue Analysis:

After the TGA run, the remaining residue can be analyzed by techniques such as X-ray

diffraction (XRD) to identify the resulting crystalline phases (e.g., cobalt oxides or other

phosphate species).[2]
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Experimental Workflow for Thermal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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